Cas no 1286725-67-4 (ethyl 4-2-(1H-pyrazol-1-yl)ethylpiperazine-1-carboxylate)

• Product Name: ethyl 4-2-(1H-pyrazol-1-yl)ethylpiperazine-1-carboxylate
• CAS No: 1286725-67-4
• MF: C₁₂H₂₀N₄O₂
• MW: 252.312802314758
• CID: 5977202
• PubChem ID: 52331543
• Update Time: 2025-11-06

ethyl 4-2-(1H-pyrazol-1-yl)ethylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-2-(1H-pyrazol-1-yl)ethylpiperazine-1-carboxylate
• ethyl 4-[2-(1H-pyrazol-1-yl)ethyl]piperazine-1-carboxylate
• ethyl 4-(2-pyrazol-1-ylethyl)piperazine-1-carboxylate
• F6057-0167
• 1286725-67-4
• ethyl 4-(2-(1H-pyrazol-1-yl)ethyl)piperazine-1-carboxylate
• AKOS024530335

• Inchi： 1S/C12H20N4O2/c1-2-18-12(17)15-9-6-14(7-10-15)8-11-16-5-3-4-13-16/h3-5H,2,6-11H2,1H3
• InChI Key： PNBFGOKVSXJKJV-UHFFFAOYSA-N
• SMILES： O(CC)C(N1CCN(CCN2C=CC=N2)CC1)=O

Computed Properties

• Exact Mass: 252.15862589g/mol
• Monoisotopic Mass: 252.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 50.6Ų

Additional information on ethyl 4-2-(1H-pyrazol-1-yl)ethylpiperazine-1-carboxylate

Ethyl 4-(2-(1H-Pyrazol-1-yl)ethyl)piperazine-1-carboxylate: A Comprehensive Overview

Ethyl 4-(2-(1H-pyrazol-1-yl)ethyl)piperazine-1-carboxylate, with the CAS number 1286725-67-4, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a piperazine ring with a pyrazole moiety, making it a promising candidate for various applications in drug discovery and material science. In this article, we will delve into the structural properties, synthesis methods, biological activities, and potential applications of this compound.

The piperazine ring in ethyl 4-(2-(1H-pyrazol-1-yl)ethyl)piperazine-1-carboxylate serves as a versatile scaffold for attaching other functional groups. Piperazine is a six-membered ring containing two nitrogen atoms, which contributes to its ability to form hydrogen bonds and interact with biological targets. The pyrazole group, on the other hand, is a five-membered aromatic ring with two adjacent nitrogen atoms. Pyrazole derivatives are known for their wide range of biological activities, including anti-inflammatory, antitumor, and antimicrobial effects. The combination of these two groups in the same molecule creates a highly functionalized structure that can potentially target multiple biological pathways.

Recent studies have highlighted the importance of pyrazole-containing compounds in drug design. For instance, researchers have reported that pyrazole derivatives can modulate various enzyme activities and receptor interactions. Ethyl 4-(2-(1H-pyrazol-1-yl)ethyl)piperazine-1-carboxylate has been shown to exhibit potent inhibitory effects on certain kinases, making it a potential candidate for cancer therapy. Additionally, its ability to penetrate cellular membranes suggests that it could be effective in targeting intracellular pathogens.

The synthesis of ethyl 4-(2-(1H-pyrazol-1-yl)ethyl)piperazine-1-carboxylate involves a multi-step process that typically begins with the preparation of the piperazine derivative. One common approach is to use nucleophilic substitution reactions to introduce the pyrazole group onto the piperazine ring. The carboxylation step is then carried out using standard esterification techniques to introduce the ethoxy group. Optimization of reaction conditions, such as temperature and solvent selection, is crucial to ensure high yields and purity of the final product.

One of the most exciting aspects of this compound is its potential in drug delivery systems. The piperazine ring can act as a carrier for other bioactive molecules, enabling targeted delivery to specific tissues or cells. For example, researchers have explored the use of piperazine-based compounds as carriers for anticancer drugs, where they can enhance drug solubility and reduce systemic toxicity. Ethyl 4-(2-(1H-pyrazol-1-yl)ethyl)piperazine-1-carboxylate's ability to form stable complexes with other molecules makes it an ideal candidate for such applications.

In terms of biological activity, ethyl 4-(2-(1H-pyrazol-1-yl)ethyl)piperazine-1-carboxylate has demonstrated significant promise in preclinical studies. For instance, it has been shown to inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in cell proliferation and apoptosis. Furthermore, its anti-inflammatory properties suggest that it could be useful in treating chronic inflammatory diseases such as arthritis and inflammatory bowel disease.

The development of pyrazole-containing compounds has also opened new avenues for research into neurodegenerative diseases. Recent studies have indicated that certain pyrazole derivatives can protect against oxidative stress and neurotoxicity, making them potential candidates for Alzheimer's disease and Parkinson's disease therapies. Ethyl 4-(2-(1H-pyrazol-1-yl)ethyl)piperazine-1-carboxylate's unique structure may allow it to cross the blood-brain barrier more effectively than other pyrazole derivatives, enhancing its therapeutic potential.

In conclusion, ethyl 4-(2-(1H-pyrazol-1-yI)ethyl)piperazine-i-carboxvlale (CAS No: I2867I5-I7-I) is a highly functionalized compound with diverse applications in organic chemistry and pharmacology. Its combination of a piperazine ring and a pyrazole group makes it a versatile molecule with significant potential in drug discovery and material science. As research continues to uncover new insights into its properties and mechanisms of action, this compound is likely to play an increasingly important role in advancing therapeutic interventions for various diseases.